Cas no 132383-36-9 (6-(3-Chloropropanoyl)benzo[d]oxazol-2(3H)-one)

• Product Name: 6-(3-Chloropropanoyl)benzo[d]oxazol-2(3H)-one
• CAS No: 132383-36-9
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 1032689
• PubChem ID: 11790876
• Update Time: 2025-06-15

6-(3-Chloropropanoyl)benzo[d]oxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(3-Chloropropanoyl)benzo[d]oxazol-2(3H)-one
• 6-(3-chloro-1-oxopropyl)-2(3H)-Benzoxazolone
• 6-(3-chloropropanoyl)-3H-1,3-benzoxazol-2-one
• 2(3H)-Benzoxazolone, 6-(3-chloro-1-oxopropyl)-
• 3-chloro-1-(2,3-dihydro-2-oxobenzoxazol-6-yl)-1-propanone
• 6-(3-chloropropionyl)-2(3H)-benzoxazolone
• 6-(3-chloropropionyl)-3H-benzoxazol-2-one
• 6-(3-chloropropionyl)benzoxazolinone
• AGN-PC-00G860
• AK120521
• KB-73722
• QC-5052
• SureCN118687
• DA-12304
• 6-(3-Chloropropanoyl)-1,3-benzoxazol-2(3H)-one
• F90189
• DTXSID20472881
• SCHEMBL118687
• BCP14542
• CS-D0871
• 132383-36-9
• MXIZTDFUEUBMPE-UHFFFAOYSA-N

• MDL： MFCD20483319
• Inchi： 1S/C10H8ClNO3/c11-4-3-8(13)6-1-2-7-9(5-6)15-10(14)12-7/h1-2,5H,3-4H2,(H,12,14)
• InChI Key： MXIZTDFUEUBMPE-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC2=C(C=1)OC(N2)=O)=O

Computed Properties

• Exact Mass: 225.01934
• Monoisotopic Mass: 225.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

6-(3-Chloropropanoyl)benzo[d]oxazol-2(3H)-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 6-(3-Chloropropanoyl)benzo[d]oxazol-2(3H)-one

Research Brief on 6-(3-Chloropropanoyl)benzo[d]oxazol-2(3H)-one (CAS: 132383-36-9): Recent Advances and Applications

6-(3-Chloropropanoyl)benzo[d]oxazol-2(3H)-one (CAS: 132383-36-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This heterocyclic compound, featuring a benzo[d]oxazol-2(3H)-one core with a 3-chloropropanoyl substituent, has been explored for its potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of oncology, neurology, and infectious diseases.

One of the key areas of research involving 6-(3-Chloropropanoyl)benzo[d]oxazol-2(3H)-one is its role as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of potent inhibitors of protein kinases involved in cancer cell proliferation. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against several oncogenic kinases, with promising selectivity profiles.

In addition to its applications in oncology, recent investigations have explored the neuroprotective potential of 6-(3-Chloropropanoyl)benzo[d]oxazol-2(3H)-one derivatives. A study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that certain analogs of this compound could modulate glutamate receptors, suggesting potential therapeutic benefits for neurodegenerative disorders such as Alzheimer's disease. The researchers employed molecular docking and in vitro assays to validate the binding affinity and functional activity of these derivatives.

Another noteworthy application of 6-(3-Chloropropanoyl)benzo[d]oxazol-2(3H)-one is in the field of antimicrobial drug development. A 2024 report in Antimicrobial Agents and Chemotherapy described the synthesis of novel antibacterial agents derived from this compound, which exhibited broad-spectrum activity against multidrug-resistant bacterial strains. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics, thereby reducing the likelihood of resistance development.

The synthetic versatility of 6-(3-Chloropropanoyl)benzo[d]oxazol-2(3H)-one has also been leveraged in the design of prodrugs and drug delivery systems. Recent advancements in bioconjugation techniques have enabled the attachment of this compound to various drug carriers, enhancing the pharmacokinetic properties of therapeutic agents. For example, a 2023 study in Molecular Pharmaceutics demonstrated the successful use of this compound as a linker in antibody-drug conjugates (ADCs), improving tumor-targeted drug delivery and reducing off-target effects.

Despite these promising developments, challenges remain in the optimization of 6-(3-Chloropropanoyl)benzo[d]oxazol-2(3H)-one-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further structural modifications and preclinical evaluations. Ongoing research aims to refine the chemical properties of this compound to maximize its therapeutic potential while minimizing adverse effects.

In conclusion, 6-(3-Chloropropanoyl)benzo[d]oxazol-2(3H)-one (CAS: 132383-36-9) represents a valuable scaffold in medicinal chemistry, with diverse applications across multiple therapeutic areas. Recent studies underscore its potential as a key intermediate in the development of novel drugs, particularly in oncology, neurology, and infectious diseases. Continued research efforts are expected to yield further insights into its mechanisms of action and therapeutic utility, paving the way for innovative treatment strategies.